Cas no 1852483-49-8 (benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate)

• Product Name: benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate
• CAS No: 1852483-49-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5961333
• PubChem ID: 130159269
• Update Time: 2025-05-19

benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21573938
• 1852483-49-8
• benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate
• EN300-6995985

• Inchi： 1S/C13H17NO2/c1-3-10-14(4-2)13(15)16-11-12-8-6-5-7-9-12/h3,5-9H,1,4,10-11H2,2H3
• InChI Key： HQLMDJKKXIZGQJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC=C)CC)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate

Introduction to Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate (CAS No. 1852483-49-8)

Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate, a compound with the chemical formula C₁₁H₁₃O₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1852483-49-8, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both benzyl and carbamate functional groups, along with an ethyl and propenyl substituents, makes it a versatile intermediate in organic synthesis.

The benzyl group, known for its stability and ease of modification, plays a crucial role in the synthesis of various pharmaceuticals. It serves as a protecting group for hydroxyl or amino functions, allowing for selective reactions without affecting other sensitive parts of the molecule. In contrast, the carbamate group is often employed in the development of herbicides and fungicides due to its ability to interact with biological targets. The propenyl substituent introduces unsaturation into the molecule, which can be further functionalized through reactions such as hydrogenation or oxidation.

In recent years, Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate has been explored in the context of novel drug candidates. Its structural features make it a promising candidate for further derivatization to create compounds with enhanced pharmacological properties. For instance, modifications at the benzyl position can lead to new analogs with improved solubility or bioavailability. Similarly, alterations at the carbamate moiety could result in compounds with altered receptor binding affinities.

The compound's potential in medicinal chemistry has been highlighted in several studies focusing on the development of small-molecule inhibitors. Researchers have demonstrated that derivatives of Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate can exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways. These findings suggest that such compounds could be useful in treating conditions like diabetes, obesity, and cardiovascular diseases.

One notable application of Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate is in the synthesis of chiral intermediates. The propenyl group provides a stereocenter that can be selectively modified to produce enantiomerically pure compounds. Chiral drugs are increasingly important in medicine due to their improved efficacy and reduced side effects compared to their racemic counterparts. The ability to synthesize chiral derivatives of this compound opens up new avenues for drug discovery.

The synthesis of Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between benzoyl chloride and ethylamine, followed by nucleophilic addition of propenol to form the carbamate group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity.

The compound's reactivity has been further exploited in polymer chemistry. The presence of both double bonds and functional groups makes it an excellent candidate for copolymerization with other monomers. Such polymers find applications in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy. Additionally, the benzyl group can be used to anchor the polymer chains onto surfaces, creating materials with tailored properties for biomedical applications.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate under various conditions. Molecular modeling studies have provided insights into its interactions with biological targets, helping to guide the design of more effective derivatives. These computational tools are indispensable in modern drug discovery pipelines, enabling rapid screening of large libraries of compounds.

The environmental impact of synthesizing and using Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate is also an area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes that use recyclable catalysts or renewable feedstocks are being explored as alternatives to traditional methods.

In conclusion, Benzyl N-ethyl-N-(prop-2-en-1-yl)carbamate (CAS No. 1852483-49-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing novel drug candidates and functional materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in organic chemistry and bioorganic synthesis.